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Compound of Interest

Compound Name: 2-Hydroxy-6-methyl-3-nitropyridine

Cat. No.: B185662

Abstract

This application note details a robust and reproducible experimental procedure for the nitration
of 2-hydroxy-6-methylpyridine, a key reaction in the synthesis of various pharmaceutical and
agrochemical intermediates.[1] The protocol employs a mixture of concentrated sulfuric acid
and fuming nitric acid to efficiently install a nitro group onto the pyridine ring, yielding primarily
2-hydroxy-6-methyl-3-nitropyridine. This method is characterized by its operational simplicity
and high yield, making it suitable for both academic research and process development
settings.

Introduction

2-Hydroxy-6-methyl-3-nitropyridine is a valuable building block in organic synthesis. The
introduction of the nitro group activates the pyridine ring for further functionalization, such as
nucleophilic aromatic substitution, and can be a precursor to an amino group through
reduction.[2] The procedure outlined below provides a standardized method to obtain this
compound with consistent results. The reaction proceeds by electrophilic aromatic substitution,
where the nitronium ion (NO2%), generated in situ from nitric acid and sulfuric acid, attacks the
electron-rich pyridine ring.

Experimental Protocol

Materials:
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e 2-hydroxy-6-methylpyridine

e Concentrated sulfuric acid (98%)

e Fuming nitric acid

e |ce

» Deionized water

» Standard laboratory glassware (round-bottom flask, dropping funnel, beaker, etc.)
o Magnetic stirrer and stir bar

* Ice bath

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping
funnel, carefully add 300 mL of concentrated sulfuric acid.

e Substrate Addition: Cool the sulfuric acid in an ice bath. Slowly add 152 g (1.4 mol) of 2-
hydroxy-6-methylpyridine to the cooled sulfuric acid while stirring.[3] Maintain the
temperature of the mixture below 10 °C during the addition.

 Nitrating Agent Addition: Once the 2-hydroxy-6-methylpyridine is fully dissolved, begin the
dropwise addition of 92 mL (1.47 mol) of fuming nitric acid through the dropping funnel.[3] It
is critical to control the rate of addition to maintain the internal temperature of the reaction
mixture below 60 °C.[3]

o Reaction: After the addition of nitric acid is complete, remove the ice bath and allow the
reaction mixture to stir at room temperature for 1 hour.[3]

e Quenching: Prepare a large beaker with a significant amount of crushed ice (approximately
1000 g). Slowly and carefully pour the reaction mixture onto the ice with vigorous stirring to
dissipate the heat of dilution.
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e Product Isolation: The product will precipitate out of the acidic solution as a solid. Isolate the
solid product by vacuum filtration.

e Washing: Wash the filtered product cake thoroughly with cold deionized water until the
washings are neutral to pH paper.

» Drying: Dry the product in a vacuum oven or desiccator to a constant weight.

Data Summary

Parameter Value Reference
2-hydroxy-6-methylpyridine 152 g (1.4 mol) [3]
Concentrated Sulfuric Acid 300 mL [3]
Fuming Nitric Acid 92 mL (1.47 mol) [3]
Reaction Temperature <60 °C [3]
Reaction Time 1 hour [3]

Experimental Workflow
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Reaction

Add Concentrated H2SOa to Flask

;

Cool H2SOa4 in Ice Bath

;

Slowly Add 2-Hydroxy-6-methylpyridine

l

Dropwise Addition of Fuming HNOs
(Keep Temp < 60°C)

;

Stir at Room Temperature for 1 hour

Reaction Complete

Work-up & Isolation

Pour Reaction Mixture onto Ice

;

Vacuum Filtration

;

Wash Product with Cold Water

;

Dry Product

Final Product

A4
2-Hydroxy-6-methyl-3-nitropyridine

Click to download full resolution via product page

Caption: Workflow for the nitration of 2-hydroxy-6-methylpyridine.
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Safety Precautions

o Concentrated sulfuric acid and fuming nitric acid are extremely corrosive and strong
oxidizing agents. Handle with extreme care in a well-ventilated fume hood, wearing
appropriate personal protective equipment (PPE), including safety goggles, a face shield, a
lab coat, and acid-resistant gloves.

e The addition of reagents is exothermic. Proper temperature control is crucial to prevent
runaway reactions.

» Quenching the reaction mixture with ice is highly exothermic. Perform this step slowly and
with caution.

Conclusion

The described protocol provides an effective and scalable method for the nitration of 2-hydroxy-
6-methylpyridine. The procedure is straightforward and utilizes common laboratory reagents
and equipment. The resulting 2-hydroxy-6-methyl-3-nitropyridine is a versatile intermediate
for further chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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